Cas no 91769-01-6 ( )

• Product name: &nbsp
• CAS No: 91769-01-6
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 997241
• PubChem ID: 350713

  Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• DTXSID50325659
• NSC515436
• 91769-01-6
• NSC-515436
•  

• Inchi： InChI=1S/C13H13N5/c1-9-16-12(11-8-15-18-13(11)17-9)14-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H2,14,15,16,17,18)
• InChI Key： VZVNIASSICOCNM-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=NN2)C(=N1)NCC3=CC=CC=C3

Computed Properties

• Exact Mass: 239.117
• Monoisotopic Mass: 239.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.739